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Compound of Interest

Compound Name: LY294002

Cat. No.: B1683991

Audience: Researchers, scientists, and drug development professionals.

Overview

LY294002 is a potent, cell-permeable, and reversible inhibitor of phosphoinositide 3-kinases
(PI3Ks).[1] It is widely used in cell biology research to study signaling pathways involved in cell
growth, proliferation, survival, and apoptosis.[2][3] Proper preparation of a stock solution is
critical for obtaining accurate and reproducible experimental results. Dimethyl sulfoxide
(DMSO) is the most common solvent for LY294002 due to its high solubilizing capacity.[4][5][6]
This document provides a detailed protocol for preparing a concentrated stock solution of
LY294002 in DMSO, along with essential data and handling instructions.

Quantitative Data Summary

The following table summarizes the key quantitative information for LY294002.
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Parameter Value Reference
Molecular Weight 307.34 g/mol [21[7]
Appearance White to yellow crystalline solid  [6][7]
Solubility in DMSO =25 mg/mL [41[5]

(up to 80 mg/mL reported) [2]

Solubility in Ethanol ~15-16.5 mg/mL [2][6]
Solubility in Water Insoluble [2]

Recommended Storage

-20°C for up to 3 years 2
(Powder) P Y 2l

Recommended Storage (Stock  -20°C for 1-3 months or -80°C

o [2[41(7]
Solution in DMSO) for up to 1 year

Signaling Pathway Inhibition

LY294002 is a broad-spectrum inhibitor of class | PI3Ks, acting at the ATP-binding site of the
enzyme.[1] This inhibition prevents the phosphorylation of phosphatidylinositol-4,5-
bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3), a critical step in
activating downstream effectors like Akt (also known as PKB), thereby blocking the PI3K/Akt
signaling pathway.
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Figure 1. Inhibition of the PI3K/Akt signaling pathway by LY294002.

Experimental Protocol: Preparing a 50 mM Stock
Solution

This protocol describes the preparation of 1 mL of a 50 mM LY294002 stock solution in DMSO.
Adjust volumes as needed for different concentrations or volumes.

Materials:

e LY294002 powder (MW: 307.34 g/mol )
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Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSQO)

Microcentrifuge tubes or amber glass vials

Analytical balance

Pipettors and sterile pipette tips

Vortex mixer and/or sonicator

Procedure:

o Calculation:

[e]

To prepare a 50 mM (0.050 mol/L) solution, first calculate the required mass of LY294002.

[e]

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o

Mass (mg) = 50 mmol/L x 0.001 L x 307.34 g/mol = 15.37 mg

[¢]

Note: A common protocol suggests reconstituting 1.5 mg in 98 ul of DMSO to make a 50
mM stock.[5]

e Weighing:
o Carefully weigh out 15.37 mg of LY294002 powder using an analytical balance.
o Transfer the powder to a sterile microcentrifuge tube or vial.

 Dissolution:

o Add 1 mL of high-purity, anhydrous DMSO to the tube containing the LY294002 powder. It
is important to use fresh DMSO, as absorbed moisture can reduce solubility.[2]

o Close the tube tightly and vortex thoroughly for 1-2 minutes.

o If the solid does not dissolve completely, gentle warming (e.g., in a 37°C water bath) or
brief sonication can aid dissolution.[8] Visually inspect the solution to ensure it is clear and
free of particulates.
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 Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes.[4][7]

o Clearly label each aliquot with the compound name, concentration, and date of
preparation.

o Store the aliquots at -20°C for short-term use (1-3 months) or at -80°C for long-term
storage (up to 1 year).[2][4][7]
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Figure 2. Workflow for preparing LY294002 stock solution in DMSO.
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Safety and Handling

LY294002 is a potent bioactive compound. Handle with care, using appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat.

DMSO is an excellent solvent that can facilitate the absorption of substances through the
skin. Avoid direct contact with the skin.

Perform all weighing and dissolution steps in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for LY294002 before use for complete safety
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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